Cas no 2645412-32-2 (thiomorpholine 1,1-dioxide-3,3,5,5-d4)

• Product Name: thiomorpholine 1,1-dioxide-3,3,5,5-d4
• CAS No: 2645412-32-2
• MF: C₄H₉NO₂S
• MW: 139.209406614304
• CID: 6825962
• PubChem ID: 172402193
• Update Time: 2025-02-26

thiomorpholine 1,1-dioxide-3,3,5,5-d4 Chemical and Physical Properties

Names and Identifiers

• 2645412-32-2
• thiomorpholine 1,1-dioxide-3,3,5,5-d4
• CS-24123

• Inchi： 1S/C4H9NO2S/c6-8(7)3-1-5-2-4-8/h5H,1-4H2/i1D2,2D2
• InChI Key： NDOVLWQBFFJETK-LNLMKGTHSA-N
• SMILES： S1(CC([2H])([2H])NC([2H])([2H])C1)(=O)=O

Computed Properties

• Exact Mass: 139.06050669Da
• Monoisotopic Mass: 139.06050669Da
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 54.6Ų